N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Molecular Formula: C15H12FNO3
• Molecular Weight: 273.26 g/mol
• IUPAC Name: N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C15H12FNO3/c16-11-2-1-3-12(9-11)17-15(18)10-4-5-13-14(8-10)20-7-6-19-13/h1-5,8-9H,6-7H2,(H,17,18)
• InChI Key: SMSGKLLRPBBRLP-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=CC(=CC=C3)F
• solubility: 14 [ug/mL]

Description

N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as FUB-144, is a synthetic cannabinoid that has gained popularity in recent years due to its potential therapeutic applications. This compound belongs to the class of indazole-based synthetic cannabinoids and has been found to exhibit high affinity for the cannabinoid receptor CB1.

Mechanism of Action

N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide acts as a potent agonist of the CB1 receptor, which is primarily found in the brain and central nervous system. The CB1 receptor is involved in various physiological processes such as pain modulation, appetite regulation, and mood regulation. The activation of CB1 receptor by N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide leads to the release of neurotransmitters such as dopamine and serotonin, which are responsible for the therapeutic effects of N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide.
Biochemical and Physiological Effects:
N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been found to exhibit various biochemical and physiological effects in scientific research studies. It has been found to exhibit anti-inflammatory, analgesic, and anxiolytic effects. N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been found to exhibit neuroprotective effects and can help reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is its high affinity for the CB1 receptor, which makes it a potent agonist for various scientific research studies. However, one of the limitations of N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is its potential toxicity and adverse effects on the brain and central nervous system.

Future Directions

There are various future directions for scientific research studies on N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One of the most promising directions is in the development of novel therapeutic agents for the treatment of neurological disorders such as multiple sclerosis, epilepsy, and Parkinson's disease. N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide can also be used as a tool for further understanding the molecular mechanisms underlying the CB1 receptor and its role in various physiological processes.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a multistep process that involves the reaction of 3-fluorophenylacetonitrile with 1,4-benzodioxane-6-carboxylic acid to form the intermediate 3-fluoro-phenyl-1,4-benzodioxane-6-carboxylic acid. This intermediate is then converted to the amide form by reaction with thionyl chloride and N,N-dimethylformamide. The final step involves the reaction of the amide intermediate with 1H-indazole-3-carboxylic acid to form N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide.

Scientific Research Applications

N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been found to exhibit potential therapeutic applications in various scientific research areas. One of the most promising applications is in the treatment of various neurological disorders such as multiple sclerosis, epilepsy, and Parkinson's disease. N-(3-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been found to exhibit neuroprotective effects and can help reduce inflammation and oxidative stress in the brain.